molecular formula C24H27N3O5 B2896901 3-(3,4-Dimethoxyphenyl)-5-{1-[(4-ethoxyphenyl)acetyl]pyrrolidin-2-yl}-1,2,4-oxadiazole CAS No. 1798634-47-5

3-(3,4-Dimethoxyphenyl)-5-{1-[(4-ethoxyphenyl)acetyl]pyrrolidin-2-yl}-1,2,4-oxadiazole

Cat. No. B2896901
CAS RN: 1798634-47-5
M. Wt: 437.496
InChI Key: GXQQBMPATFGFCI-UHFFFAOYSA-N
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Description

The compound contains several functional groups including a 1,2,4-oxadiazole ring, a pyrrolidine ring, and methoxy and ethoxy substituents on the phenyl rings . These functional groups could potentially influence the compound’s reactivity and biological activity.


Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the 1,2,4-oxadiazole ring and the pyrrolidine ring in separate steps, followed by the attachment of the phenyl rings with the appropriate methoxy and ethoxy substituents .


Molecular Structure Analysis

The molecular structure of the compound would be influenced by the presence of the 1,2,4-oxadiazole and pyrrolidine rings, as well as the methoxy and ethoxy substituents on the phenyl rings .


Chemical Reactions Analysis

The reactivity of the compound would be influenced by the presence of the 1,2,4-oxadiazole and pyrrolidine rings, as well as the methoxy and ethoxy substituents on the phenyl rings .


Physical And Chemical Properties Analysis

The physical and chemical properties of the compound, such as its solubility, melting point, and boiling point, would be influenced by the presence of the 1,2,4-oxadiazole and pyrrolidine rings, as well as the methoxy and ethoxy substituents on the phenyl rings .

Mechanism of Action

The mechanism of action of the compound in biological systems would likely be influenced by the presence of the 1,2,4-oxadiazole and pyrrolidine rings, as well as the methoxy and ethoxy substituents on the phenyl rings .

Safety and Hazards

The safety and hazards associated with the compound would depend on its reactivity and biological activity. It’s important to handle all chemicals with appropriate safety precautions .

Future Directions

Future research on this compound could involve further exploration of its synthesis, reactivity, biological activity, and potential applications .

properties

IUPAC Name

1-[2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-1-yl]-2-(4-ethoxyphenyl)ethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H27N3O5/c1-4-31-18-10-7-16(8-11-18)14-22(28)27-13-5-6-19(27)24-25-23(26-32-24)17-9-12-20(29-2)21(15-17)30-3/h7-12,15,19H,4-6,13-14H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GXQQBMPATFGFCI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)CC(=O)N2CCCC2C3=NC(=NO3)C4=CC(=C(C=C4)OC)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H27N3O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

437.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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